3-Amino-6-nitrotoluene-4-sulphonic acid

• CAS No.: 41521-55-5
• Molecular Formula: C7H8N2O5S
• Molecular Weight: 232.22 g/mol
• IUPAC Name: 2-amino-4-methyl-5-nitrobenzenesulfonic acid
• InChI: InChI=1S/C7H8N2O5S/c1-4-2-5(8)7(15(12,13)14)3-6(4)9(10)11/h2-3H,8H2,1H3,(H,12,13,14)
• InChI Key: FGHYCAHVTIVKDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)O)N

Description

3-Amino-6-nitrotoluene-4-sulphonic acid is a useful research compound. Its molecular formula is C7H8N2O5S and its molecular weight is 232.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1 mol of 1-amino-3-methyl-4-nitrobenzene, 1,000 ml of one of the solvents indicated below, 198 g of sulphamic acid and the % by volume of catalyst indicated below are reacted analogously to Example 2. The yields of 1-amino-3-methyl-4-nitrobenzene-6-sulphonic acid obtained, and the reaction temperatures are indicated in the table which follows:

Synthesis routes and methods II

Procedure details

18.3 g of 1-amino-3-methyl-4-nitrobenzene, 120 ml of chlorobenzene, 24 g of sulphamic acid and 12 ml of 1-methylpyrrolid-2-one are warmed to 120°C whilst stirring. The reaction mixture is stirred for 8 hours at this temperature. After cooling, the reaction mixture is filtered and the residue is washed with trichloroethylene and recrystallised from 200 ml of water. The crystals which have precipitated are filtered off, suspended in 100 ml of trichloroethylene, stirred for one hour at 75°C, separated from the organic solvent by filtration and dried at 80°C. 25 g (84% of theory) of yellow crystals, which according to thin layer chromatography are a single substance, of 1-amino-3-methyl-4-nitro-benzene-6 -sulphonic acid in the form of its ammonium salt [melting point 290° C (decomposition)]are obtained.